N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide

• IUPAC Name: N-[5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C15H8BrF2N3OS/c16-9-6-4-8(5-7-9)14-20-21-15(23-14)19-13(22)12-10(17)2-1-3-11(12)18/h1-7H,(H,19,21,22)
• InChI Key: WIWAIPAEAHUMTF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NC2=NN=C(S2)C3=CC=C(C=C3)Br)F
• Molecular Formula: C15H8BrF2N3OS
• Molecular Weight: 396.2 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the use of Suzuki cross-coupling reactions. This method involves the coupling of an aryl or vinyl boronic acid with an aryl or vinyl halide or triflate in the presence of a palladium catalyst.

Molecular Structure Analysis

The molecular structure of similar compounds has been confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental).

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve Suzuki cross-coupling reactions. These reactions are used to create carbon-carbon bonds between two aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For example, “Acetamide, N-(4-bromophenyl)-” has a molecular weight of 214.059.

Mechanism of Action

Target of Action

Compounds with a 1,3,4-thiadiazole core have been reported to exhibit anticancer activity . They are believed to disrupt processes related to DNA replication, thereby inhibiting the replication of both bacterial and cancer cells .

Mode of Action

It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication . This disruption can inhibit the replication of both bacterial and cancer cells .

Biochemical Pathways

It is known that 1,3,4-thiadiazole derivatives can disrupt processes related to dna replication , which could potentially affect various biochemical pathways involved in cell replication and growth.

Result of Action

Given its potential to disrupt dna replication processes , it could potentially lead to the inhibition of cell replication and growth, particularly in bacterial and cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide in lab experiments is its potential as a fluorescent probe for imaging biological systems. This compound has also been shown to have inhibitory effects on the activity of certain enzymes, which could be useful in the development of new drugs. However, one limitation of using this compound in lab experiments is its potential toxicity, which could limit its usefulness in certain applications.

Future Directions

There are several future directions for research on N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide. One area of research could focus on the development of new drugs based on the inhibitory effects of this compound on certain enzymes. Another area of research could focus on the use of this compound as a fluorescent probe for imaging biological systems. In addition, further research is needed to fully understand the biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide involves the reaction of 4-bromoaniline with thiocarbohydrazide in the presence of acetic acid. The resulting product is then reacted with 2,6-difluorobenzoyl chloride to yield this compound. The synthesis of this compound has been reported in several scientific journals, including the Journal of Heterocyclic Chemistry and Bioorganic & Medicinal Chemistry Letters.

Scientific Research Applications

N-(5-(4-bromophenyl)-1,3,4-thiadiazol-2-yl)-2,6-difluorobenzamide has been investigated for its potential use in scientific research. It has been shown to have inhibitory effects on the activity of certain enzymes, including carbonic anhydrase and acetylcholinesterase. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and cancer. In addition, this compound has been investigated for its potential use as a fluorescent probe for imaging biological systems.

Safety and Hazards

Safety data sheets for similar compounds suggest avoiding dust formation, breathing mist, gas or vapors, and contact with skin and eyes.